Cas no 5304-42-7 (2-amino-4-(2-ethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile)

• Product Name: 2-amino-4-(2-ethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile
• CAS No: 5304-42-7
• MF: C₂₂H₁₈N₂O₂
• MW: 342.390525341034
• CID: 1580676
• PubChem ID: 2840046
• Update Time: 2025-04-21

2-amino-4-(2-ethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(2-ethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile
• DTXSID50385617
• 5304-42-7

• Inchi： 1S/C22H18N2O2/c1-2-25-19-10-6-5-9-16(19)20-17-12-11-14-7-3-4-8-15(14)21(17)26-22(24)18(20)13-23/h3-12,20H,2,24H2,1H3
• InChI Key： QVEMPKSEMXYMKT-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC=CC=2OCC)C2C=CC3C=CC=CC=3C1=2)N

Computed Properties

• Exact Mass: 342.13694
• Monoisotopic Mass: 342.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 558.3°C at 760 mmHg
• Flash Point: 291.5°C
• Refractive Index: 1.688
• PSA: 68.27